(2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R,20R)-5,14,15,16,19,20-Hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
(2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R,20R)-5,14,15,16,19,20-Hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
Brand Name:
Vulcanchem
CAS No.:
141272-44-8
VCID:
VC0138409
InChI:
InChI=1S/C27H44O7/c1-11(2)9-27(34)10-12(3)17-19(27)23(32)18-16-13(6-7-25(17,18)4)26(5)14(20(29)22(16)31)8-15(28)21(30)24(26)33/h11-22,24,28-31,33-34H,6-10H2,1-5H3/t12-,13?,14-,15+,16?,17+,18+,19-,20-,21-,22-,24-,25-,26-,27-/m1/s1
SMILES:
CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O
Molecular Formula:
C27H44O7
Molecular Weight:
480.6 g/mol
(2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R,20R)-5,14,15,16,19,20-Hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
CAS No.: 141272-44-8
Main Products
VCID: VC0138409
Molecular Formula: C27H44O7
Molecular Weight: 480.6 g/mol
CAS No. | 141272-44-8 |
---|---|
Product Name | (2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R,20R)-5,14,15,16,19,20-Hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one |
Molecular Formula | C27H44O7 |
Molecular Weight | 480.6 g/mol |
IUPAC Name | (2R,4S,5R,7R,8S,9R,13R,14S,15R,16S,18S,19R,20R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one |
Standard InChI | InChI=1S/C27H44O7/c1-11(2)9-27(34)10-12(3)17-19(27)23(32)18-16-13(6-7-25(17,18)4)26(5)14(20(29)22(16)31)8-15(28)21(30)24(26)33/h11-22,24,28-31,33-34H,6-10H2,1-5H3/t12-,13?,14-,15+,16?,17+,18+,19-,20-,21-,22-,24-,25-,26-,27-/m1/s1 |
Standard InChIKey | DGXRPSIAVFYMOL-NFUSMCCKSA-N |
Isomeric SMILES | C[C@@H]1C[C@@]([C@@H]2[C@H]1[C@]3(CCC4C([C@H]3C2=O)[C@H]([C@@H]([C@@H]5[C@@]4([C@@H]([C@@H]([C@H](C5)O)O)O)C)O)O)C)(CC(C)C)O |
SMILES | CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O |
Canonical SMILES | CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O |
Synonyms | xestobergsterol B |
PubChem Compound | 73131 |
Last Modified | Nov 09 2021 |
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